Cas no 1105242-65-6 (N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide)

• Product Name: N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• CAS No: 1105242-65-6
• MF: C₁₅H₁₄FN₃O₃
• MW: 303.288366794586
• CID: 5449582
• Update Time: 2025-06-15

N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carbohydrazide
• N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• Inchi： 1S/C15H14FN3O3/c1-10(20)17-18-14(21)13-3-2-8-19(15(13)22)9-11-4-6-12(16)7-5-11/h2-8H,9H2,1H3,(H,17,20)(H,18,21)
• InChI Key： NEUVMUVSZQBLIH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NNC(C)=O)=O

Additional information on N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide

Professional Introduction to N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide (CAS No. 1105242-65-6)

N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1105242-65-6, belongs to the class of dihydropyridines, which are well-known for their role in various biological and pharmacological applications. The presence of a fluorophenylmethyl group and an acetyl moiety in its molecular structure contributes to its distinct chemical behavior and potential therapeutic significance.

The dihydropyridine scaffold is particularly interesting because it is a core structure found in many bioactive molecules. Its flexibility and ability to interact with biological targets make it a valuable building block in drug design. In recent years, researchers have been exploring the modifications of dihydropyridine derivatives to enhance their pharmacological properties. The introduction of a fluorine atom at the para position of the phenyl ring in N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide is particularly noteworthy, as fluorine atoms are known to influence metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. The carbohydrazide functional group suggests that this molecule may exhibit properties similar to those of hydrazide-based drugs, which have been shown to interact with various enzymes and receptors involved in neurological disorders. Recent studies have indicated that dihydropyridine derivatives can modulate calcium channels, making them candidates for treating conditions such as hypertension and angina. However, the specific effects of N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide on neurological pathways remain an area of active investigation.

The acetyl group attached to the nitrogen atom in the dihydropyridine ring may also play a crucial role in determining the compound's reactivity and interactions with biological systems. Acetylated compounds are known to participate in various biochemical processes, including acetylation reactions that are relevant to gene expression and protein function. This feature makes N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide a promising candidate for further exploration in drug discovery efforts aimed at modulating these processes.

In addition to its potential neurological applications, this compound may also have relevance in the treatment of metabolic diseases. The structural features of dihydropyridines have been associated with effects on insulin sensitivity and glucose metabolism. The unique combination of substituents in N'-acetyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbohydrazide could potentially lead to novel mechanisms of action that differentiate it from existing therapeutic agents used in managing metabolic disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of sensitive functional groups such as the carbohydrazide moiety necessitates controlled conditions to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of complex molecules like N'-acetyl-1-[(4-fluorophenyl)methyl]-2 oxo -1 , 2 - dihydrop y rid ine -3 - car bo hy draz ide , facilitating its use in preclinical and clinical research.

Recent advances in computational chemistry have also contributed to our understanding of how this compound interacts with biological targets. Molecular modeling studies can predict binding affinities and identify potential mechanisms of action based on its three-dimensional structure. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into the molecular interactions at an atomic level.

The pharmacokinetic properties of N'-acetyl -1-[(4-fluorophenyl)methyl] - 2 ox o - 1 , 2 - di hy dro p y rid ine - 3 - car bo hy d ra z ide are also subjects of interest . Factors such as solubility , stability , and metabolic pathways influence how effectively a drug reaches its target site within the body . The fluorine atom's electronic properties may affect these aspects by influencing solubility parameters or by participating in hydrogen bonding interactions . Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects .

In conclusion , N '- acetyl - 1 - [ ( 4 - fluoro phen yl ) m ethyl ] - 2 ox o - 1 , 2 - di hy dro p y rid ine - 3 - car bo hy d ra z ide represents an intriguing compound with potential applications across multiple therapeutic areas . Its unique structural features , combined with ongoing research into its biological activity , make it a valuable subject for further investigation . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for various diseases .